Cas no 1021280-71-6 (N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide)

• Product Name: N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide
• CAS No: 1021280-71-6
• MF: C₂₀H₂₁ClN₂O₂
• MW: 356.845944166183
• CID: 6201397
• PubChem ID: 26773584
• Update Time: 2025-10-24

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide Chemical and Physical Properties

Names and Identifiers

• N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide
• AKOS002014225
• N-(1-butyl-2-oxo-3,4-dihydroquinolin-6-yl)-4-chlorobenzamide
• F2384-0258
• 1021280-71-6

• Inchi： 1S/C20H21ClN2O2/c1-2-3-12-23-18-10-9-17(13-15(18)6-11-19(23)24)22-20(25)14-4-7-16(21)8-5-14/h4-5,7-10,13H,2-3,6,11-12H2,1H3,(H,22,25)
• InChI Key： VJVNFMQJYJKIRH-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(NC1C=CC2=C(C=1)CCC(N2CCCC)=O)=O

Computed Properties

• Exact Mass: 356.1291556g/mol
• Monoisotopic Mass: 356.1291556g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 476
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.4Ų

Additional information on N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide

Comprehensive Overview of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide (CAS No. 1021280-71-6)

N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide, with the CAS number 1021280-71-6, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of tetrahydroquinoline derivatives, which are known for their diverse biological activities. The presence of a 4-chlorobenzamide moiety enhances its potential as a scaffold for drug development, particularly in targeting specific enzyme pathways.

In recent years, the scientific community has shown growing interest in tetrahydroquinoline-based compounds due to their applications in medicinal chemistry. Researchers are particularly focused on their role as kinase inhibitors and anti-inflammatory agents. The compound 1021280-71-6 is often discussed in the context of structure-activity relationship (SAR) studies, which aim to optimize its efficacy and selectivity for therapeutic targets. This aligns with current trends in precision medicine and personalized drug design.

The synthesis of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide involves multi-step organic reactions, including amidation and cyclization processes. Its molecular structure features a butyl group at the 1-position of the tetrahydroquinoline core, which may influence its pharmacokinetic properties, such as lipophilicity and metabolic stability. These characteristics are critical for drug bioavailability and half-life optimization, topics frequently searched by pharmaceutical professionals.

From a biochemical perspective, this compound has been explored for its potential interactions with protein targets involved in cellular signaling pathways. Its chlorobenzamide component is particularly noteworthy, as halogenated aromatic rings often enhance binding affinity to biological receptors. This has led to investigations into its utility for cancer therapy and neurodegenerative disease research, areas of high public and scientific interest.

In the realm of drug discovery, CAS 1021280-71-6 is frequently referenced in patents and academic journals as a lead compound for further modification. Its structural versatility allows for derivatization, making it a valuable tool for high-throughput screening campaigns. Additionally, its mechanistic studies are often linked to computational chemistry and molecular docking simulations, which are trending topics in AI-driven drug development.

Environmental and safety profiles of N-(1-butyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)-4-chlorobenzamide are also under scrutiny, as regulatory agencies emphasize green chemistry principles. Researchers are investigating biodegradation pathways and ecotoxicological impacts to ensure compliance with sustainable development goals (SDGs). This aligns with global searches for eco-friendly pharmaceuticals and green synthesis methods.

In summary, 1021280-71-6 represents a promising candidate for advancing medicinal chemistry and therapeutic innovation. Its unique structure and functional groups offer ample opportunities for drug optimization, while its relevance to disease mechanisms keeps it at the forefront of biomedical research. As the demand for targeted therapies grows, this compound is likely to remain a key subject of scientific inquiry.